Cas no 912621-05-7 (N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide)

• Product Name: N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide
• CAS No: 912621-05-7
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 5556785
• Update Time: 2025-06-08

N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, tetrahydro-N-(3-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide

• Inchi： 1S/C17H15N3O2S/c21-15(14-7-3-9-22-14)19-12-5-1-4-11(10-12)16-20-13-6-2-8-18-17(13)23-16/h1-2,4-6,8,10,14H,3,7,9H2,(H,19,21)
• InChI Key： DBRWGLKIBQCEQX-UHFFFAOYSA-N
• SMILES： O1CCCC1C(NC1=CC=CC(C2=NC3=CC=CN=C3S2)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide

Professional Introduction to N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)oxolane-2-carboxamide (CAS No. 912621-05-7)

N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)oxolane-2-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure, which combines elements of heterocyclic chemistry with functional groups that make it of significant interest in the field of pharmaceutical research. This compound, identified by its CAS number 912621-05-7, has garnered attention due to its potential applications in drug discovery and development. The presence of a thiazolo[5,4-b]pyridine core within its structure suggests a high degree of chemical complexity and versatility, which is often leveraged in the design of bioactive molecules.

The molecular framework of N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)oxolane-2-carboxamide incorporates a phenyl ring linked to an oxolane moiety, both of which are strategically positioned to interact with biological targets. The oxolane ring, in particular, is known for its ability to enhance the solubility and bioavailability of molecules, making it a valuable component in medicinal chemistry. This structural feature is complemented by the 1,3thiazolo[5,4-b]pyridine scaffold, which has been extensively studied for its pharmacological properties.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. The 1,3thiazolo[5,4-b]pyridine moiety is particularly noteworthy for its role in modulating various cellular processes. Research has demonstrated that this scaffold can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. These findings have spurred further investigation into derivatives of this core structure, including N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)oxolane-2-carboxamide.

The synthesis of N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)oxolane-2-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the oxolane ring necessitates careful consideration to ensure optimal yield and purity. Advanced synthetic techniques have been employed to achieve this goal, including transition metal-catalyzed reactions and palladium-mediated cross-coupling processes. These methods have enabled chemists to construct the complex framework of the compound with high efficiency.

The pharmacological potential of N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)oxolane-2-carboxamide has been explored through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting the binding affinity and interaction patterns of the compound with biological targets. These simulations have provided valuable insights into how the molecule might function at the molecular level. Experimental validation has followed these computational studies to confirm the predicted interactions and assess the compound's biological activity.

In vitro studies have revealed that N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)oxolane-2-carboxamide exhibits promising activity against certain disease-related pathways. For instance, research has shown that it can inhibit the activity of specific enzymes involved in cancer cell proliferation. Additionally, preliminary data suggest that the compound may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative disease models. These findings underscore the importance of continued research into this novel molecule.

The development of new pharmaceuticals relies heavily on understanding how molecules interact with biological systems at a molecular level. The structural features of N-(3-{1,3thiazolo[5,4-b]pyridin-2-yl}phenyl)oxolane-2-carboxamide make it an intriguing candidate for further study. Its ability to modulate multiple targets simultaneously could lead to the discovery of new therapeutic agents with broad applications. As research progresses， scientists are expected to uncover more about its potential uses and mechanisms of action.

The field of medicinal chemistry is constantly evolving， with new methodologies and technologies emerging regularly. The synthesis and study of compounds like N-(3-{1， 3thiazolo[5， 4b] pyridin - 2 - yl} phenyl) oxolane - 2 - carboxamide benefit from these advancements， allowing for more efficient and targeted drug discovery efforts。 Collaborative efforts between chemists， biologists， and pharmacologists are essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide。

In conclusion， N-(3-{1， 3thiazolo[5， 4b] pyridin - 2 - yl} phenyl) oxolane - 2 - carboxamide represents a significant advancement in pharmaceutical research。 Its complex molecular structure， characterized by key motifs such as the 1， 3thiazolo[5， 4b] pyridine core and oxolane ring， positions it as a promising candidate for further development。 Ongoing studies are expected to provide deeper insights into its pharmacological properties and potential applications， contributing to the ongoing mission of improving human health through innovative chemical solutions。